Cas no 144875-29-6 (1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)-)
144875-29-6 structure
Product Name:1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)-
CAS No:144875-29-6
MF:C15H18N4O
MW:270.329622745514
CID:1317974
PubChem ID:9856687
Update Time:2025-04-20
1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)-
- 144875-29-6
- SCHEMBL1490612
- 4-Amino-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline-2-methanol
- DB-138148
- 4-Amino-1-(2-methylpropyl)-1H-imidazo-[4,5-c]quinoline-2-methanol
- [4-amino-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinolin-2-yl]methanol
- YGXQRRLAJLTBSH-UHFFFAOYSA-N
- 4-Amino-1-(2-methylpropyl)-1H-imidazo-[4,5-c ]quinoline-2-methanol
-
- Inchi: 1S/C15H18N4O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3,(H2,16,17)
- InChI Key: YGXQRRLAJLTBSH-UHFFFAOYSA-N
- SMILES: OCC1=NC2C(N)=NC3C=CC=CC=3C=2N1CC(C)C
Computed Properties
- Exact Mass: 270.14824
- Monoisotopic Mass: 270.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 76.96
1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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